2-(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile

• IUPAC Name: 2-(4-iodo-3-methylpyrazol-1-yl)acetonitrile
• InChI: InChI=1S/C6H6IN3/c1-5-6(7)4-10(9-5)3-2-8/h4H,3H2,1H3
• InChI Key: AKHJHIQSUJBNQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1I)CC#N
• Molecular Formula: C6H6IN3
• DSSTOX Substance ID: DTXSID001258216
• Molecular Weight: 247.04 g/mol
• CAS RN: 1354704-12-3

Description

The compound “2-(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile” is a chemical compound with the CAS Number: 1354704-12-3. It has a molecular weight of 247.04. The IUPAC name for this compound is (4-iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H6IN3/c1-5-6(7)4-10(9-5)3-2-8/h4H,3H2,1H3. This indicates the molecular structure of the compound, including the number and arrangement of carbon, hydrogen, iodine, and nitrogen atoms.

Scientific Research Applications

Synthesis of Pyrazole Scaffolds

The regioselective synthesis of pyrazole scaffolds attached to benzothiazole and benzimidazole moieties is a notable application. This process involves the 1,3-dipolar cycloaddition reaction of acrylonitrile derivatives with nitrile-imine, leading to novel pyrazole derivatives. These scaffolds have potential utility in pharmaceuticals due to their structural significance in drug design (Kheder et al., 2014).

Combinatorial Library Synthesis

A catalyst-free combinatorial library synthesis of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives showcases the compound's role in green chemistry. This synthesis is achieved by a four-component reaction in water at ambient temperature, emphasizing the compound's versatility in facilitating eco-friendly reactions (Kumaravel & Vasuki, 2009).

Antioxidant Activity

Another significant application is in the synthesis of heterocycles incorporating the pyrazolo-[3,4-D]pyrimidin-4-one moiety, where the compound acts as a key intermediate. Some of the synthesized compounds demonstrated antioxidant activity nearly equal to that of ascorbic acid, highlighting their potential in developing new antioxidant agents (El‐Mekabaty, 2015).

Efficient Synthesis Processes

The efficient synthesis of 3-(3-methyl-1-aryl-1H-pyrazol-5-yl)-2H-2-chromen-2-one derivatives via a one-pot, three-component reaction represents another application. This process underscores the compound's contribution to streamlining synthetic pathways and enhancing the efficiency of chemical syntheses (Alizadeh & Ghanbaripour, 2014).

Metal Complex Formation

The synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands illustrate the compound's utility in materials science. These complexes have potential applications in catalysis and material chemistry, demonstrating the compound's role beyond pharmaceuticals (Guerrero et al., 2008).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes like nicotinamide phosphoribosyltransferase (nampt) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway, playing a pivotal role in many biological processes including metabolism and aging .

Mode of Action

It’s worth noting that similar compounds have been shown to inhibit enzymes like nampt . This inhibition could potentially disrupt the NAD+ salvage pathway, affecting various biological processes.

Biochemical Pathways

Given its potential interaction with nampt , it’s plausible that it could impact the NAD+ salvage pathway, which is crucial for cellular energy metabolism and other biological processes.

Result of Action

If it does inhibit nampt as suggested , it could potentially disrupt the NAD+ salvage pathway, leading to changes in cellular energy metabolism and other biological processes.